![molecular formula C7H17ClN2O B6252247 N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride CAS No. 2728361-67-7](/img/no-structure.png)
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride
Overview
Description
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride (NMPAH) is an organic compound that is used in a variety of scientific research applications, from synthesis to biochemical and physiological experimentation. NMPAH is an important tool for scientists in the laboratory, as it has a wide range of applications and can be used for a variety of experiments.
Mechanism of Action
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of numerous physiological processes. N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride binds to the active site of AChE, thus preventing the enzyme from breaking down acetylcholine. This leads to an increase in acetylcholine levels, which can have a variety of effects on the body.
Biochemical and Physiological Effects
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride has a variety of biochemical and physiological effects. It can increase the levels of acetylcholine, which can lead to an increase in muscle contraction and an increase in heart rate. It can also lead to an increase in cognitive performance, as well as an increase in alertness and focus. N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride can also lead to an increase in appetite and metabolism, as well as an increase in energy levels.
Advantages and Limitations for Lab Experiments
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize, and it is relatively stable in solution. It also has a wide range of applications, and it can be used in a variety of experiments. However, N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride can also be toxic in high doses, and it can cause side effects such as nausea and dizziness.
Future Directions
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride has the potential to be used in a variety of future experiments and applications. It could be used to study the effects of acetylcholine on the nervous system, as well as its potential therapeutic effects. It could also be used to study the effects of N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride on drug metabolism and pharmacokinetics. Additionally, N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride could be used to study the effects of AChE inhibitors on the body, as well as its potential therapeutic effects. Finally, N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride could be used to study the effects of N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride on the cardiovascular system, as well as its potential therapeutic effects.
Synthesis Methods
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride is synthesized through a process called alkylation. This involves the reaction of an alkylating agent with an amine, such as propylamine, to form an amide. The resulting compound is then reacted with hydrochloric acid to form N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride hydrochloride. This synthesis method is relatively simple and can be easily carried out in the laboratory.
Scientific Research Applications
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride is widely used in scientific research, as it has a wide range of applications. It is used in biochemical and physiological experiments, as well as in the synthesis of other compounds. It is also used in the study of enzyme kinetics, as well as in the study of drug metabolism. N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride can also be used in the study of drug receptor interactions, as well as in the study of drug pharmacokinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride involves the reaction of N-methyl-3-aminopropanoic acid with isopropylamine followed by acylation with propanoyl chloride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "N-methyl-3-aminopropanoic acid", "Isopropylamine", "Propanoyl chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methyl-3-aminopropanoic acid is reacted with isopropylamine in a solvent such as ethanol or methanol to form N-methyl-3-[(propan-2-yl)amino]propanamide.", "Step 2: Propanoyl chloride is added to the reaction mixture and the mixture is stirred at room temperature for several hours to allow for acylation of the amine group.", "Step 3: The resulting product is then quaternized with hydrochloric acid to form N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride.", "Step 4: The product is then isolated by filtration or precipitation and dried under vacuum to obtain the final product." ] } | |
CAS RN |
2728361-67-7 |
Product Name |
N-methyl-3-[(propan-2-yl)amino]propanamide hydrochloride |
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
95 |
Origin of Product |
United States |
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